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Compound of Interest

Compound Name: Diisononyl phthalate

Cat. No.: B122871 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diisononyl phthalate (DINP) is a high-production-volume plasticizer used to impart flexibility

to a wide range of polymer products. Unlike simpler phthalates, commercial DINP is not a

single chemical entity but a complex mixture of C9 branched-chain isomers.[1][2][3] This

isomeric complexity presents significant challenges for researchers and analytical scientists

requiring well-characterized standards for toxicological studies, exposure assessments, and

quality control. This application note provides a comprehensive guide to sourcing available

DINP analytical standards and outlines detailed protocols for their analytical characterization.

Sourcing Analytical Standards for Diisononyl
Phthalate (DINP)
A critical point for researchers is that individual, purified isomers of diisononyl phthalate are

generally not commercially available as certified reference materials (CRMs). Instead,

analytical standards for DINP are supplied as well-characterized mixtures of these isomers.

Two primary CAS numbers are associated with commercial DINP mixtures, reflecting different

manufacturing processes and resulting in varied isomeric compositions:[4]

CAS RN® 28553-12-0: A common designation for a mixture of branched-chain diisononyl
phthalate isomers.
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CAS RN® 68515-48-0: Another designation for a complex mixture of di(C8-C10) branched

alkyl phthalates, rich in C9 isomers.

Several reputable suppliers offer DINP analytical standards, typically as solutions in a specified

solvent or as neat materials. It is essential to obtain a Certificate of Analysis (CoA) for any

procured standard, which should provide information on the purity of the mixture and the

solvent matrix.

Table 1: Key Characteristics of Commercially Available DINP Analytical Standards

Characteristic Description

Product Description
Typically described as "Diisononyl Phthalate

(mixture of branched chain isomers)" or similar.

CAS Number 28553-12-0 or 68515-48-0.

Format
Available as neat material (viscous liquid) or in

solution (e.g., in hexane, acetone).

Purity
High-purity mixtures (e.g., ≥99%) are available

as certified reference materials (CRMs).[5]

Isomer Composition

The exact ratio of isomers is generally not

specified for individual isomers, but the overall

composition is characteristic of the technical

mixture.

Table 2: Sourcing Options for DINP Analytical Standards
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Supplier Product Example CAS Number Notes

Sigma-Aldrich (Merck)
Diisononyl phthalate

ester, technical grade
28553-12-0

Mixture of C9 isomers.

[2][3]

CPAChem

Diisononyl phthalate

(mixture of branched

chain isomers) CRM

28553-12-0

Certified Reference

Material with stated

purity and uncertainty.

[5]

FUJIFILM Wako Pure

Chemical Corporation

Diisononyl Phthalate

Standard
28553-12-0

Analytical standard for

phthalates testing.

TCI America

Diisononyl Phthalate

(mixture of branched

chain isomers)

28553-12-0
Available in various

quantities.[6]

AccuStandard
Phthalate Technical

Mixtures
Varies

Offers a range of

phthalate standards,

including technical

mixtures.[7]
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Workflow for Sourcing DINP Analytical Standards

Identify Analytical Need
(e.g., Quantification, Isomer Profiling)

Search Supplier Databases
(e.g., Sigma-Aldrich, TCI, AccuStandard)

Specify CAS Number
(28553-12-0 or 68515-48-0)

Evaluate Available Standards
(Mixture vs. Individual Isomers)

Select Isomer Mixture Standard
(Individual Isomers Not Commercially Available)

Procure Standard and Obtain
Certificate of Analysis (CoA)

Proceed to Analytical Characterization
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Analytical Workflow for DINP Isomer Mixtures

Sample Preparation

Analytical Techniques

Data Interpretation

Prepare Calibration Standards
(Isomer Mixture)

GC-MS Analysis
(Total DINP Quantification)

HPLC-MS Analysis
(Isomer Profiling)

¹H NMR Analysis
(Bulk Characterization)

Prepare Sample Extract

Quantify Total DINP
(using unresolved peak area)

Profile Isomer Distribution
(based on partial separation) Obtain Spectral Fingerprint

Click to download full resolution via product page

Caption: General analytical workflow for DINP.

Conclusion
Sourcing analytical standards for diisononyl phthalate isomers requires an understanding that

individual isomers are not readily available. Researchers must work with complex,

commercially available isomer mixtures. The analytical approach to these mixtures is crucial,

with GC-MS being the standard for total DINP quantification and HPLC-MS offering potential

for partial isomer separation. NMR spectroscopy provides a valuable tool for the bulk

characterization of these complex standards. By employing the appropriate sourcing strategies

and analytical protocols outlined in this note, researchers can confidently and accurately work

with DINP isomer standards in their studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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